Cas no 189559-86-2 (Ethanone, 1-(3-chloro-1H-indazol-6-yl)-)
189559-86-2 structure
Product Name:Ethanone, 1-(3-chloro-1H-indazol-6-yl)-
CAS No:189559-86-2
MF:C9H7ClN2O
MW:194.61768078804
CID:3847227
PubChem ID:54138593
Update Time:2025-04-22
Ethanone, 1-(3-chloro-1H-indazol-6-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-chloro-1H-indazol-6-yl)-
- DTXSID901290601
- 1-(3-CHLORO-1H-INDAZOL-6-YL)ETHANONE
- 189559-86-2
- SCHEMBL8890934
-
- Inchi: 1S/C9H7ClN2O/c1-5(13)6-2-3-7-8(4-6)11-12-9(7)10/h2-4H,1H3,(H,11,12)
- InChI Key: NZLWQQPHLTXPTQ-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC2=C(C=C1)C(Cl)=NN2)C
Computed Properties
- Exact Mass: 194.0246905Da
- Monoisotopic Mass: 194.0246905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 45.8Ų
Ethanone, 1-(3-chloro-1H-indazol-6-yl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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